Cas no 2171930-15-5 (4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid)

• Product Name: 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid
• CAS No: 2171930-15-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6206728
• PubChem ID: 165567673
• Update Time: 2025-10-29

4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid
• 4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-2-hydroxybutanoic acid
• 2171930-15-5
• EN300-1570179

• Inchi： 1S/C27H32N2O6/c30-24(26(32)33)11-12-28-25(31)14-17-9-10-18(13-17)15-29-27(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23-24,30H,9-16H2,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： DGYCIMNUHLMLLE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC1CCC(CC(NCCC(C(=O)O)O)=O)C1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid

Comprehensive Guide to 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid (CAS No. 2171930-15-5)

4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid (CAS No. 2171930-15-5) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique cyclopentyl backbone and a hydroxybutanoic acid moiety, making it invaluable for designing peptide-based therapeutics and drug delivery systems. Its structural complexity allows for precise modifications in biomolecular engineering, catering to advancements in precision medicine and targeted drug development.

The growing interest in 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid aligns with the surge in demand for custom peptide synthesis and biopharmaceutical research. Researchers frequently search for "Fmoc-protected amino acid applications" or "hydroxybutanoic acid derivatives in drug design," reflecting its relevance in modern biotechnology. This compound’s CAS No. 2171930-15-5 is often referenced in patents and academic papers, underscoring its role in innovative therapeutic platforms.

From a synthetic perspective, 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid is prized for its stability under solid-phase peptide synthesis (SPPS) conditions. Its Fmoc group ensures selective deprotection, while the hydroxybutanoic acid segment enhances solubility and bioavailability. These properties address common challenges in peptide-based drug formulation, such as poor membrane permeability and metabolic degradation.

In the context of AI-driven drug discovery, this compound exemplifies how computational chemistry and high-throughput screening accelerate the identification of bioactive peptides. Queries like "machine learning in peptide optimization" or "CAS 2171930-15-5 in silico studies" highlight its intersection with cutting-edge technologies. Furthermore, its cyclopentyl-acetamido hybrid structure offers insights into conformational rigidity, a critical factor in receptor binding affinity.

Beyond therapeutics, 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid is explored in diagnostic probe development and biomarker detection. Its fluorenylmethyloxycarbonyl (Fmoc) tag facilitates fluorescence-based assays, addressing trends in non-invasive diagnostics. This versatility positions it as a cornerstone in personalized healthcare solutions, resonating with searches for "next-gen diagnostic tools."

To summarize, CAS No. 2171930-15-5 represents a nexus of chemical innovation and biomedical application. Its design principles align with global shifts toward sustainable drug development and green chemistry, answering queries like "eco-friendly peptide synthesis." As research progresses, this compound will likely remain pivotal in bridging molecular science with clinical breakthroughs.